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Compound of Interest

Compound Name: Skepinone-L

Cat. No.: B610863

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential safety and
logistical information for the proper disposal of Skepinone-L, a selective p38 mitogen-activated
protein kinase inhibitor. Adherence to these procedures is critical for maintaining a safe
laboratory environment and complying with regulatory standards.

Skepinone-L: Chemical and Safety Data

While one Safety Data Sheet (SDS) for Skepinone-L indicates that the substance is not
classified as hazardous according to the Globally Harmonized System (GHS), it is crucial to
handle it with care due to its potent biological activity.[1] Another SDS highlights that
Skepinone-L may be harmful if swallowed or inhaled, and exposure can cause irritation to the
respiratory tract, eyes, and skin.[2] Therefore, it is recommended to handle Skepinone-L in a
laboratory fume hood and use appropriate personal protective equipment (PPE).[2]
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Property

Data

Chemical Name

(R)-2-((2,4-difluorophenyl)amino)-7-(2,3-
dihydroxypropoxy)-10,11-dihydro-5H-

dibenzo[a,d][3]annulen-5-one

Synonyms CBS3830
Molecular Formula C24H21F2NO4
Molecular Weight 425.42 g/mol
CAS Number 1221485-83-1
Appearance Powder
N Soluble in DMSO (= 21.25 mg/mL), and EtOH (=
Solubility ) )
46.5 mg/mL with ultrasonic)[4]
Store solid and solutions at 4°C or -20°C for
Storage longer-term storage.[2] Can be stored at -80°C

for up to 2 years.[5]

Hazard Classification

Not classified as hazardous according to one
GHS assessment, but may be harmful if

swallowed or inhaled.[1][2]

Experimental Workflow for Disposal

The following workflow outlines the decision-making process and procedural steps for the safe

disposal of Skepinone-L waste.
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Waste Generation & Initial Assessment

Skepinone-L Waste Generated
(Solid, Liquid, Contaminated Materials)

Consult Safety Data Sheet (SDS)

and Institutional Guidelines

Segregation anfl Containment

Is the waste mixed with
other hazardous chemicals?

from incompatible materials.

'

Store in a designated, labeled,
and sealed container.

[Segregate Skepinone-L wastej -

osal Pathway

Is there an established
in-house deactivation protocol?

Follow the validated Dispose of as Hazardous
deactivation procedure. Chemical Waste.

Contact Environmental Health & Safety (EHS)
for waste pickup.

Final |Steps
Y

Document waste generation
and disposal records.

Click to download full resolution via product page

Skepinone-L Disposal Workflow
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Step-by-Step Disposal Procedures

In the absence of explicit disposal instructions from the manufacturer, and to ensure the
highest safety standards, Skepinone-L waste should be treated as hazardous chemical waste.

1. Personal Protective Equipment (PPE): Before handling Skepinone-L waste, ensure you are
wearing appropriate PPE, including:

¢ NIOSH/MSHA-approved respirator[2]
e Chemical-resistant rubber gloves|[2]

o Chemical safety goggles[2]

e Laboratory coat

2. Waste Segregation:

e Solid Waste: Collect pure Skepinone-L powder, contaminated personal protective
equipment (e.g., gloves, weighing paper), and other solid materials in a dedicated, clearly
labeled hazardous waste container.

o Liquid Waste: Solutions containing Skepinone-L should be collected in a separate, leak-
proof, and chemically compatible container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.

o Sharps: Any needles or other sharps contaminated with Skepinone-L must be disposed of in
a designated sharps container for hazardous chemical waste.

3. Container Management:
» Use containers that are in good condition and compatible with the chemical waste.[6][7]
o Ensure containers are securely capped at all times, except when adding waste.[6]

o Label all waste containers clearly with "Hazardous Waste," the full chemical name
("Skepinone-L"), and any other components of the mixture.
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o Store waste containers in a designated satellite accumulation area.[6][8]
4. Disposal:
e Do not dispose of Skepinone-L down the drain or in regular trash.[3]

o Contact your institution's EHS or equivalent department to arrange for the pickup and
disposal of the hazardous waste.[8]

o Follow all institutional, local, and federal regulations for hazardous waste disposal.[7][8]

5. Accidental Spills:

 In case of a spill, cordon off the area.[2]

o Wear a self-contained breathing apparatus, protective clothing, and heavy rubber gloves.[2]

o Absorb liquid spills with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal as hazardous waste.

» For solid spills, carefully sweep or scoop the material to avoid generating dust and place it in
a sealed container for disposal.

o Clean the spill area thoroughly.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of chemical waste. Always consult your institution's specific
safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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